Cas no 28948-60-9 (2-bromo-5H-thieno[3,2-c]pyridin-4-one)

• Product Name: 2-bromo-5H-thieno[3,2-c]pyridin-4-one
• CAS No: 28948-60-9
• MF: C₇H₄BrNOS
• MW: 230.08175945282
• MDL: MFCD11846177
• CID: 825484
• PubChem ID: 12875893
• Update Time: 2025-04-19

2-bromo-5H-thieno[3,2-c]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromothieno[3,2-c]pyridin-4-ol
• 2-bromo-5H-thieno[3,2-c]pyridin-4-one
• 2-bromo-Thieno[3,2-c]pyridin-4(5H)-one
• 2-Bromothieno[3,2-c]pyridin-4(5H)-one
• 4,5-Dihydro-2-bromo-4-oxo-thieno<3,2-c>pyridine
• Thieno[3,2-c]pyridin-4(5H)-one, 2-bromo-
• PubChem23116
• ZDUWCUXIWRAXLF-UHFFFAOYSA-N
• FCH3713559
• BC004874
• EN000479
• 2-Bromo-5H-thieno[3,2-cpyridin-4-one
• AX8162874
• AB0040907
• 2-bromothieno[3,2-c]pyridin-4 (5H)-one
• 2-bromo-Thieno[3,2-c]pyri
• MFCD11846177
• AS-40354
• J-508556
• AKOS015835421
• DB-068038
• DTXSID60512134
• SB36402
• CS-0060704
• EN300-173744
• 28948-60-9
• SCHEMBL1774094
• AKOS016003823
• Z1269191983
• SY259493

• MDL： MFCD11846177
• Inchi： 1S/C7H4BrNOS/c8-6-3-4-5(11-6)1-2-9-7(4)10/h1-3H,(H,9,10)
• InChI Key： ZDUWCUXIWRAXLF-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(NC=CC=2S1)=O

Computed Properties

• Exact Mass: 228.92000
• Monoisotopic Mass: 228.91970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3
• XLogP3: 2.1

Experimental Properties

• PSA: 61.10000
• LogP: 2.35210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines